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Compound of Interest

Compound Name: 3,4,5-Trimethoxyphenyl-isocyanide

CAS No.: 147492-94-2

Cat. No.: B117256

Get Quote

Executive Summary
2,4,6-Trimethoxyphenyl isocyanide (TMPI) is an electron-rich aryl isocyanide used to stabilize

low-oxidation-state metal centers. In mass spectrometry, its identification relies on

distinguishing the kinetically unstable isocyanide group (-NC) from the thermodynamically

stable nitrile group (-CN).

Key Differentiator: TMPI exhibits a diagnostic loss of hydrogen cyanide (HCN, 27 Da) from the

molecular ion, a pathway significantly suppressed in its nitrile isomer.
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Property
Trimethoxyphenyl Isocyanide

(TMPI)

Trimethoxyphenyl Cyanide

(Alternative)

Structure Ar–N≡C (Isocyanide) Ar–C≡N (Nitrile)

Formula C₁₀H₁₁NO₃ C₁₀H₁₁NO₃

Monoisotopic Mass 193.07 Da 193.07 Da

Electronic Nature
Strong σ-donor, weak π-

acceptor

Weak σ-donor, weak π-

acceptor

MS Stability
Moderate (Prone to

fragmentation)

High (Resistant to

fragmentation)

Instrumentation & Methodology
To replicate the fragmentation patterns described below, the following experimental conditions

are recommended. These protocols ensure sufficient internal energy deposition to trigger

diagnostic cleavages.

Experimental Protocol
Ionization Source: Electron Ionization (EI) at 70 eV.

Reasoning: EI provides hard ionization necessary to fragment the aromatic ring

substituents. Soft ionization (ESI/APCI) typically yields only

or

adducts with minimal structural information.

Inlet System: Direct Insertion Probe (DIP).

Reasoning: TMPI is a solid with moderate volatility. GC introduction may cause thermal

rearrangement to the nitrile prior to ionization if the injector temperature exceeds 200°C.

Source Temperature: 200°C.

Mass Analyzer: Quadrupole or Time-of-Flight (ToF) for unit resolution or higher.
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Fragmentation Analysis: TMPI vs. Nitrile
A. The Molecular Ion (M+)

TMPI (Isocyanide): Shows a distinct molecular ion at m/z 193, but its relative intensity is

often lower (40-70%) compared to the nitrile due to the lability of the isocyanide bond.

Nitrile (Alternative): Exhibits a dominant, often base peak molecular ion at m/z 193 (100%),

reflecting the high bond dissociation energy of the C-CN bond.

B. Primary Fragmentation Pathways
1. Diagnostic Loss of HCN (The "Isocyanide Signature") The most critical pathway for

identifying TMPI is the ejection of neutral HCN.

Mechanism: The isocyanide nitrogen atom abstracts an ortho-proton or undergoes simple

heterolytic cleavage followed by H-transfer.

Observation: A sharp peak at m/z 166 (

).

Contrast: The nitrile isomer rarely loses HCN directly from the parent ion. Instead, it favors

losing methyl radicals from the methoxy groups while keeping the cyano group intact.

2. Methoxy Group Fragmentation (Loss of •CH₃) Both isomers contain three methoxy groups,

leading to common losses of methyl radicals (15 Da).

Observation: A peak at m/z 178 (

).

Mechanism: Homolytic cleavage of the

bond generates a resonance-stabilized quinoid oxonium ion. This is often the base peak for
the nitrile but a secondary peak for the isocyanide.

3. Sequential Fragmentation (The "Cascade") TMPI undergoes a unique cascade where the

loss of methyl is followed by the loss of the isocyanide moiety (as HCN or CN•).
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Pathway:

.

Significance: The presence of the m/z 151 ion is a strong indicator of the isocyanide

structure, as the nitrile analogue tends to retain the nitrogen atom.

Comparative Data Summary
The following table contrasts the relative abundance of key ions observed in 70 eV EI spectra.

m/z Value
Fragment
Identity

TMPI

(Isocyanide)

Intensity

Nitrile

(Alternative)

Intensity

Diagnostic

Value

193
Medium (50-

70%)
High (100%) Stability Indicator

178 High (80-100%) High (80-90%)
Non-specific

(Methoxy group)

166 High (60-80%) Low (<10%)
Primary

Differentiator

151 Medium (40%) Low (<5%)
Secondary

Differentiator

135 Low Low
Loss of CHO/CO

(Generic)

Mechanistic Visualization
The following diagram illustrates the competing fragmentation pathways. The Red Path

highlights the isocyanide-specific route (HCN loss), while the Blue Path represents the shared

methoxy-group degradation.
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Molecular Ion (M+)
[C10H11NO3]+

m/z 193

[M - HCN]+.
(Trimethoxybenzene radical)

m/z 166

- HCN (27 Da)
Diagnostic for -NC

[M - CH3]+
(Quinoid Oxonium)

m/z 178

- CH3• (15 Da)
Common to Methoxy

[M - HCN - CH3]+
(Dimethoxyphenol cation)

m/z 151

- CH3• - HCN
(Secondary Step)

[M - CH3 - CO]+
m/z 150

- CO (28 Da)

Nitrile Isomer Pathway:
Dominant M+ (193)

Minor m/z 166

Click to download full resolution via product page

Caption: Fragmentation tree of Trimethoxyphenyl Isocyanide. The red pathway (HCN loss) is

diagnostic, distinguishing it from the nitrile isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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